N,N'-Bis[4-(hexyloxy)phenyl]-1,2-ethanediimine

• Molecular Formula: C26H36N2O2
• Molecular Weight: 408.6 g/mol
• IUPAC Name: N,N//'-bis(4-hexoxyphenyl)ethane-1,2-diimine
• InChI: InChI=1S/C26H36N2O2/c1-3-5-7-9-21-29-25-15-11-23(12-16-25)27-19-20-28-24-13-17-26(18-14-24)30-22-10-8-6-4-2/h11-20H,3-10,21-22H2,1-2H3
• InChI Key: RMYBXWKWCIDRPY-UHFFFAOYSA-N
• SMILES: CCCCCCOC1=CC=C(C=C1)N=CC=NC2=CC=C(C=C2)OCCCCCC

Description

N,N'-Bis[4-(hexyloxy)phenyl]-1,2-ethanediimine, also known as BHPE, is a compound that has gained attention in the scientific community due to its potential applications in various fields. BHPE is a derivative of ethanediimine and is synthesized through a specific chemical process.

Mechanism of Action

The mechanism of action of N,N'-Bis[4-(hexyloxy)phenyl]-1,2-ethanediimine is not fully understood, but it is believed to involve the inhibition of certain enzymes that play a role in cancer cell proliferation. N,N'-Bis[4-(hexyloxy)phenyl]-1,2-ethanediimine has been shown to induce apoptosis in cancer cells, which is a programmed cell death mechanism that is often disrupted in cancer cells. N,N'-Bis[4-(hexyloxy)phenyl]-1,2-ethanediimine has also been shown to inhibit the migration and invasion of cancer cells, which are crucial steps in the metastasis of cancer.
Biochemical and Physiological Effects:
N,N'-Bis[4-(hexyloxy)phenyl]-1,2-ethanediimine has been shown to exhibit low toxicity towards normal cells, which is a desirable property for a potential anticancer agent. N,N'-Bis[4-(hexyloxy)phenyl]-1,2-ethanediimine has also been shown to exhibit good solubility in organic solvents, which is important for its potential use in materials science and organic electronics. N,N'-Bis[4-(hexyloxy)phenyl]-1,2-ethanediimine has been shown to have a high melting point, which is a desirable property for its potential use in solid-state electronics.

Advantages and Limitations for Lab Experiments

One advantage of N,N'-Bis[4-(hexyloxy)phenyl]-1,2-ethanediimine is its ease of synthesis, which makes it readily available for research purposes. N,N'-Bis[4-(hexyloxy)phenyl]-1,2-ethanediimine is also relatively inexpensive compared to other compounds that exhibit similar properties. One limitation of N,N'-Bis[4-(hexyloxy)phenyl]-1,2-ethanediimine is its low water solubility, which can make it difficult to work with in certain experiments. N,N'-Bis[4-(hexyloxy)phenyl]-1,2-ethanediimine is also sensitive to air and moisture, which can affect its stability and purity.

Future Directions

There are several future directions for research related to N,N'-Bis[4-(hexyloxy)phenyl]-1,2-ethanediimine. One potential direction is the synthesis of N,N'-Bis[4-(hexyloxy)phenyl]-1,2-ethanediimine derivatives with improved properties for specific applications. Another potential direction is the investigation of the mechanism of action of N,N'-Bis[4-(hexyloxy)phenyl]-1,2-ethanediimine in more detail, which could lead to the development of more effective anticancer agents. N,N'-Bis[4-(hexyloxy)phenyl]-1,2-ethanediimine could also be studied for its potential use in other fields, such as optoelectronics and energy storage. Overall, N,N'-Bis[4-(hexyloxy)phenyl]-1,2-ethanediimine is a compound with significant potential for various applications, and further research is needed to fully explore its properties and potential.

Synthesis Methods

N,N'-Bis[4-(hexyloxy)phenyl]-1,2-ethanediimine is synthesized through a process that involves the reaction of 4-(hexyloxy)benzaldehyde with ethylenediamine in the presence of a catalyst. The reaction takes place under specific conditions of temperature and pressure, and the resulting product is N,N'-Bis[4-(hexyloxy)phenyl]-1,2-ethanediimine. The synthesis method of N,N'-Bis[4-(hexyloxy)phenyl]-1,2-ethanediimine has been optimized over the years to improve the yield and purity of the product.

Scientific Research Applications

N,N'-Bis[4-(hexyloxy)phenyl]-1,2-ethanediimine has been extensively studied for its potential applications in various fields. In the field of materials science, N,N'-Bis[4-(hexyloxy)phenyl]-1,2-ethanediimine has been used as a building block for the synthesis of liquid crystals and other functional materials. In the field of medicinal chemistry, N,N'-Bis[4-(hexyloxy)phenyl]-1,2-ethanediimine has been investigated for its potential as an anticancer agent. N,N'-Bis[4-(hexyloxy)phenyl]-1,2-ethanediimine has also been studied for its potential use in organic electronics, as it exhibits excellent charge transport properties.